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Introduction

Transfer RNA (tRNA), traditionally known for its canonical role in protein synthesis, has
emerged as a source of a novel class of small non-coding RNAs known as tRNA-derived
fragments (tRFs). These fragments are not random degradation products but are precisely
generated through the cleavage of precursor or mature tRNAs by specific ribonucleases.[1][2]
[3] Growing evidence indicates that tRFs are critical regulators of various biological processes
and are implicated in the pathophysiology of numerous human diseases, including cancer,
neurological disorders, and metabolic diseases.[4][5] This technical guide provides a
comprehensive overview of tRFs, including their biogenesis, classification, and diverse
functions, with a focus on quantitative data, experimental methodologies, and the signaling
pathways they modulate.

Biogenesis and Classification of tRNA-Derived
Fragments
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tRFs are generated from pre-tRNAs or mature tRNAs through cleavage by enzymes such as
Angiogenin (ANG), Dicer, and RNase Z/ELAC2. They are broadly classified based on their site
of origin from the parent tRNA.

The main classes of tRFs include:

tRF-5s: Derived from the 5' end of mature tRNAsS, these are further subdivided into tRF-5a,
tRF-5b, and tRF-5c based on their length.

e tRF-3s: Originating from the 3' end of mature tRNAs, these fragments include the CCA talil.
o tRF-1s: Generated from the 3' trailer sequence of pre-tRNAs during their maturation.
« Internal tRFs (i-tRFs): Produced from the internal region of mature tRNAs.

o tRNA Halves (tiRNAs): These are longer fragments (31-40 nucleotides) generated by the
cleavage of the anticodon loop of mature tRNAs, typically under stress conditions, resulting
in 5'-tiRNAs and 3'-tiRNAs.

The biogenesis of these fragments is a regulated process, influenced by cellular conditions and
stress, leading to specific tRF profiles in different physiological and pathological states.

Quantitative Dysregulation of tRFs in Disease

The expression levels of specific tRFs are significantly altered in various diseases, highlighting
their potential as biomarkers and therapeutic targets. The following tables summarize the
guantitative changes in tRF expression across different disease contexts.

Cancer
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Fold
Cancer TissuelFlui Change
tRF Name p-value Reference
Type d (Tumor vs.
Normal)
tRF-32-
Breast _
XSXMSL73V Tissue 6.5781 0.0226
Cancer
L4YK
tRF-32-
Breast _
Q99P9PONH Tissue -2.6476 0.0189
Cancer
57SJ
tRF-17- Breast
Tissue -4.8984 0.0276
79MPOPP Cancer
tRF-Gly- Breast ) Downregulate
Tissue < 0.0001
CCC-046 Cancer d
tRF-Tyr-GTA-  Breast ] Downregulate
Tissue < 0.0001
010 Cancer d
tRF-Pro- Breast _ Downregulate
Tissue < 0.0001
TGG-001 Cancer d
Lung
tRF-Ser- ) i Downregulate
Adenocarcino  Tissue <0.05
TGA-010 d
ma
Lung
tRF-Arg-CCT- ) ) Downregulate
Adenocarcino  Tissue <0.05
018 d
ma
Lung
tRF-Val-CAC- ) ] Downregulate
Adenocarcino  Tissue <0.05
017 d
ma
tRF-22- Colorectal )
Tissue Upregulated <0.05
WB86Q3P92 Cancer
tRF-22- Colorectal i
Tissue Upregulated <0.05
WE8SPOX52  Cancer
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vesicles

Tissue &
Colorectal
tRF-3022b Plasma Upregulated <0.05
Cancer
Exosomes
Neurological Disorders
] Fold
Brain
. ] . Change
tRF Name Disease Region/Flui . p-value Reference
d (Disease vs.
Control)
Alzheimer's ) 2.4-fold
Overall tRFs ] Hippocampus <0.05
Disease increase
tRF5s (Top )
Alzheimer's ]
10 ] Hippocampus  Upregulated <0.05
Disease
expressed)
Alzheimer's
tRF-Thr-CGT- Disease )
Brain Upregulated <0.05
003 (Mouse
Model)
Alzheimer's
tRF-Leu- Disease ) Downregulate
Brain <0.05
CAA-004 (Mouse d
Model)
Small
neuron-
tRF-20- Alzheimer's )
] derived Upregulated <0.05
1HPSR909 Disease
extracellular
vesicles
Small
tRF-33- ) neuron-
Alzheimer's _ Downregulate
RM7KYUPR ) derived <0.05
Disease d
ENRHD2 extracellular
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Metabolic Diseases

Fold
. TissuelFlui Change
tRF Name Disease . p-value Reference
d (Disease vs.
Control)
Nonalcoholic
tRF-Val-CAC- _
005 Fatty Liver Plasma Upregulated <0.01
Disease
) ) Nonalcoholic
tiRNA-His-
Fatty Liver Plasma Upregulated <0.01
GTG-001 _
Disease
Nonalcoholic
tRF-Ala- .
Fatty Liver Plasma Upregulated <0.01
CGC-006 .
Disease
Nonalcoholic
Fatty Liver
tRF-3001b Disease Liver Upregulated <0.05
(Mouse
Model)
Type 2 )
tRF-1-28-Glu- i Adipose
Diabetes ] Upregulated <0.05
TTC-3-M2 ) Tissue
(Overweight)
. Type 2 .
tRF-1-31-His- i Adipose Downregulate
Diabetes , <0.05
GTG-1 ) Tissue d
(Overweight)
Diabetic
tRF5-GIuCTC Serum Upregulated <0.05
Nephropathy
Diabetic
tRF5-AlaCGC Serum Upregulated <0.05
Nephropathy
tRF3- Diabetic Downregulate
Serum <0.05
GlyGCC Nephropathy d
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Functions of tRNA-Derived Fragments

tRFs exert their biological functions through diverse mechanisms, acting as key regulators in
numerous cellular processes.

o Translational Regulation: tRFs can inhibit protein synthesis by interfering with ribosome
biogenesis or by displacing translation initiation factors. Some tRFs, particularly 5'-tiRNAs,
can displace the elF4G/A complex, thereby inhibiting translation initiation.

» Gene Silencing: Certain tRFs can function in a manner analogous to microRNAs (miRNAS),
associating with Argonaute (AGO) proteins to mediate the silencing of target mMRNAs. This
interaction can lead to MRNA degradation or translational repression.

o Regulation of RNA-Binding Proteins: tRFs can interact with RNA-binding proteins (RBPS),
thereby modulating their activity. A prominent example is the interaction with Y-box binding
protein 1 (YBX1), where tRFs can displace oncogenic transcripts from YBX1, leading to their
destabilization.

o Cell Proliferation and Apoptosis: Dysregulation of tRF expression has been shown to impact
cell cycle progression, proliferation, and apoptosis in various cancer types.

o Stress Response: The production of certain tRFs, especially tiRNAs, is induced by various
stress conditions, and these fragments play a role in the cellular stress response.

Key Signaling Pathways Modulated by tRFs

tRFs are increasingly recognized as important components of cellular signaling networks. They
can influence major pathways implicated in cell growth, survival, and metabolism.

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419638?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

AGO-Mediated Gene Silencing

= 1 g RISC Complex Target MRNA Gene Silencing

YBX1-Mediated Regulation

PI3K/AKT Pathway

tRF-5026a Inbiits Cell Proliferation &
Migration

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419638?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Total RNA Extraction Total RNA
; ;
15% Denaturing PAGE 3' Adapter Ligation
; ;
Transfer to Nylon Membrane 5' Adapter Ligation
; ;
UV Crosslinking Reverse Transcription
; ;
Hybridization with Labeled Probe PCR Amplification
; ;
Stringency Washes Size Selection

l l

Signal Detection
(Autoradiography/Chemiluminescence)

High-Throughput Sequencing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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